Cas no 5257-06-7 (Formamide,N-(2-acetylphenyl)-)

• Product Name: Formamide,N-(2-acetylphenyl)-
• CAS No: 5257-06-7
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 372024
• PubChem ID: 99684
• Update Time: 2025-04-19

Formamide,N-(2-acetylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(2-acetylphenyl)-
• N-(2-Acetylphenyl)formamide
• NSC 266179
• DTXSID10905017
• Formamide, (2-acetylphenyl)-
• NSC266179
• MFCD02090023
• WAEJUYSDAMMJMI-UHFFFAOYSA-N
• 2-ACETYLFORMANILIDE
• SCHEMBL3900033
• FORMANILIDE, 2'-ACETYL-
• Formamide, N-(2-acetylphenyl)-
• NSC-266179
• 2'-(FORMAMIDO)ACETOPHENONE
• (2-Acetylphenyl)formamide
• o-formaminoacetophenone
• NP6N4L1Z3X
• UNII-NP6N4L1Z3X
• 2-acetylphenylformamide
• AKOS009158445
• N-(2-acetyl-phenyl)-formamide
• 2'-ACETYLFORMANILIDE
• O-(FORMYLAMINO)ACETOPHENONE
• 5257-06-7
• Formylaminoacetophenone
• o-formamidoacetophenone

• MDL： MFCD02090023
• Inchi： 1S/C9H9NO2/c1-7(12)8-4-2-3-5-9(8)10-6-11/h2-6H,1H3,(H,10,11)
• InChI Key： WAEJUYSDAMMJMI-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=CC=1NC=O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Melting Point: 65 °C
• PSA: 46.17